Cas no 2527-96-0 (Methyl 5-Methyl-2-furoate)

Methyl 5-Methyl-2-furoate Properties

Names and Identifiers

• Methyl 5-methylfuran-2-carboxylate
• Methyl 5-methyl-2-furoate
• 2-Furancarboxylic acid,5-methyl-,methyl ester
• 5-methyl-2-furyl acetate
• 5-Methylfuran-2-carboxylic acid methyl ester
• methyl 5-methyl-2-furancarboxylate
• methyl ester of 5-methyl-2-furoic acid
• 2-Furancarboxylic acid, 5-methyl-, methyl ester
• XBYZJUMTKHUJIY-UHFFFAOYSA-N
• zlchem 1125
• ZLD0593
• VZ32677
• AK124407
• ST24072
• EN300-136837
• GEO-01875
• CS-W005869
• W-200258
• MFCD04116374
• SY101281
• Methyl 5-methyl-2-furoate, 97%
• 2527-96-0
• 2-methyl-1,3-bis[(4-methyl-1,2,5-oxadiazol-3-yl)oxy]propan-2-amine;Methyl 5-methylfuran-2-carboxylate
• SB61463
• A817755
• Y10250
• AKOS000295902
• DS-4583
• SCHEMBL423503
• Methyl5-methylfuran-2-carboxylate
• FT-0628682
• DTXSID40179921
• ALBB-026666
• DB-046658
• +Expand

• MDL： MFCD04116374
• InChIKey： XBYZJUMTKHUJIY-UHFFFAOYSA-N
• Inchi： 1S/C7H8O3/c1-5-3-4-6(10-5)7(8)9-2/h3-4H,1-2H3
• SMILES： O1C(C(=O)OC([H])([H])[H])=C([H])C([H])=C1C([H])([H])[H]

Computed Properties

• Exact Mass: 140.04700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 140.047344113g/mol
• Heavy Atom Count: 10
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 39.4

Experimental Properties

• LogP: 1.37460
• PSA: 39.44000
• Refractive Index: n20/D 1.493
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 255 °C
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Solubility: Slightly soluble (7.4 g/l) (25 º C),
• Color/Form: liquid
• Solubility: Unable or difficult to mix
• Density: 1.114 g/mL at 25 °C